Cas no 85982-75-8 ((2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one)
85982-75-8 structure
Product Name:(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one
CAS No:85982-75-8
MF:C16H22N2O
MW:258.358684062958
CID:1842921
PubChem ID:6441979
Update Time:2025-04-21
(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one Chemical and Physical Properties
Names and Identifiers
-
- (2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one
- rel-(2E)-3-Phenyl-1-[(2R,5S)-2,4,5-trimethyl-1-piperazinyl]-2-propen-1-one
- DTXSID301146119
- CHEBI:133754
- (2E)-3-phenyl-1-[(2R,5S)-2,4,5-trimethylpiperazin-1-yl]prop-2-en-1-one
- 85982-75-8
- BRN 4808792
- N-Methyl-trans-2,5-dimethyl-N'-cinnamoylpiperazine
- Nigerazine B
- Piperazine, 4-(1-oxo-3-phenyl-2-propenyl)-1,2,5-trimethyl-, (2-alpha,4(E),5-beta)-
-
- Inchi: 1S/C16H22N2O/c1-13-12-18(14(2)11-17(13)3)16(19)10-9-15-7-5-4-6-8-15/h4-10,13-14H,11-12H2,1-3H3/b10-9+/t13-,14+/m1/s1
- InChI Key: MIGGJPIAMPJCES-HOQBHHMFSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)N1C[C@@H](C)N(C)C[C@@H]1C
Computed Properties
- Exact Mass: 258.173213330g/mol
- Monoisotopic Mass: 258.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.6Ų
(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
85982-75-8 ((2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk